Cas no 727-81-1 (Coenzyme Q1)
Coenzyme Q1 structure
Product Name:Coenzyme Q1
CAS No:727-81-1
MF:C14H18O4
MW:250.290324687958
MDL:MFCD00274412
CID:567172
PubChem ID:4462
Update Time:2025-04-19
Coenzyme Q1 Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-methyl-6-(3-methyl-2-buten-1-yl)-
- 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-enyl)cyclohexa-2,5-diene-1,4-dione
- Coenzyme Q1
- Coenzyme Q
- Coenzyme Q5
- Coenzymes Q
- CoQ1
- Ubiquinone 1
- Ubiquinone Q1
- Ubiquinone Q5
- Ubiquinone-5
- Ubiquinone-1
- Coenzym Q
- mitochondrial ubiquinone
- NSC 268269
- Koenzym Q
- MFCD00274412
- 2-ISOPENTENYL-5,6-DIMETHOXY-3-METHYL-P-BENZOQUINONE
- mitochondrial ubiquinones
- 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-2,5-cyclohexadiene-1,4-dione
- CHEBI:16389
- p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-
- 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-enyl)benzo-1,4-quinone
- mitoquinones
- Ubiquinone-Q1
- DB08689
- p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)- (6CI,7CI,8CI)
- Q27097877
- 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-en-1-yl)cyclohexa-2,5-diene-1,4-dione
- NSC-268269
- AKOS040744384
- CHEBI:46234
- 2,5-CYCLOHEXADIENE-1,4-DIONE, 2,3-DIMETHOXY-5-METHYL-6-(3-METHYL-2-BUTEN-1-YL)-
- CHEMBL1236594
- 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)- (9CI)
- 1ST165567
- HY-113449
- Ubichinon
- Ubiquinone 5
- UNII-JR17826E4G
- Coenzyme Q1, >=95%
- J93.220E
- DTXSID10223001
- 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-
- BDBM16100
- JR17826E4G
- Ubiquionone 1
- SCHEMBL1129498
- SOECUQMRSRVZQQ-UHFFFAOYSA-N
- 2,3-Dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-1,4-benzoquinone
- NSC268269
- CO-Q1
- a ubiquinone
- NS00014813
- CS-0059593
- 727-81-1
- 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-en-1-yl)-1,4-benzoquinone
- DTXCID70145492
-
- MDL: MFCD00274412
- Inchi: 1S/C14H18O4/c1-8(2)6-7-10-9(3)11(15)13(17-4)14(18-5)12(10)16/h6H,7H2,1-5H3
- InChI Key: SOECUQMRSRVZQQ-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(C(C)=C(C1=O)C/C=C(\C)/C)=O)OC
Computed Properties
- Exact Mass: 250.12100
- Monoisotopic Mass: 250.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 35
- XLogP3: nothing
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.1
- Boiling Point: 389.1°C at 760 mmHg
- Flash Point: 172°C
- Refractive Index: 1.504
- PSA: 52.60000
- LogP: 2.31540
- Solubility: Not determined
Coenzyme Q1 Security Information
- Safety Instruction: S23-S24/25
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Coenzyme Q1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | U877630-25μl |
Ubiquinone-1 |
727-81-1 | ≥99%,40 mM in Ethanol | 25μl |
¥488.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | U877630-100μL |
Ubiquinone-1 |
727-81-1 | ≥99%,40 mM in Ethanol | 100μL |
¥1,388.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45688-1mg |
Ubiquinone-1 |
727-81-1 | 98% | 1mg |
¥801.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45688-5mg |
Ubiquinone-1 |
727-81-1 | 98% | 5mg |
¥2584.00 | 2023-09-08 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C7956-2MG |
Coenzyme Q1 |
727-81-1 | ≥95% | 2MG |
1164.37 | 2021-05-14 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C7956-10MG |
Coenzyme Q1 |
727-81-1 | ≥95% | 10MG |
3132.5 | 2021-05-14 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C7956-5X10MG |
Coenzyme Q1 |
727-81-1 | ≥95% | 5X10MG |
12402.02 | 2021-05-14 | |
| abcr | AB368777-5 mg |
Coenzyme Q1; . |
727-81-1 | 5 mg |
€150.00 | 2023-07-19 | ||
| abcr | AB368777-25 mg |
Coenzyme Q1; . |
727-81-1 | 25 mg |
€510.00 | 2023-07-19 | ||
| TRC | C636445-1mg |
Coenzyme Q1 |
727-81-1 | 1mg |
$64.00 | 2023-05-18 |
Coenzyme Q1 Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
727-81-1 (Coenzyme Q1) Related Products
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- 14599-49-6(2-Decaprenyl-3-methyl-6-methoxy-1,4-benzoquinone)
- 303-95-7(Coenzyme Q7)
- 303-97-9(Coenzyme Q9)
- 1173-76-8(2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-methyl-6-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-)
- 1065-31-2(Ubiquinone-30)
- 2394-68-5(Coenzyme Q8)
- 25222-34-8(2,5-Cyclohexadiene-1,4-dione,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptadienyl)-5,6-dimethoxy-3-methyl-,(Z,E,E,E,E,E)- (9CI))
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